1,3-bis(3-deoxyglucopyranose-3-yloxy)-2-propyl-4-benzoylbenzoate
1,3-bis(3-deoxyglucopyranose-3-yloxy)-2-propyl-4-benzoylbenzoate
Brand Name:
Vulcanchem
CAS No.:
148832-07-9
VCID:
VC0234841
InChI:
InChI=1S/C29H36O15/c30-10-20(34)25(39)27(22(36)12-32)42-14-19(15-43-28(23(37)13-33)26(40)21(35)11-31)44-29(41)18-8-6-17(7-9-18)24(38)16-4-2-1-3-5-16/h1-9,12-13,19-23,25-28,30-31,34-37,39-40H,10-11,14-15H2/t20-,21-,22+,23+,25-,26-,27-,28-/m1/s1
SMILES:
C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)OC(COC(C(C=O)O)C(C(CO)O)O)COC(C(C=O)O)C(C(CO)O)O
Molecular Formula:
C23H22N8O
Molecular Weight:
624.6 g/mol
1,3-bis(3-deoxyglucopyranose-3-yloxy)-2-propyl-4-benzoylbenzoate
CAS No.: 148832-07-9
Main Products
VCID: VC0234841
Molecular Formula: C23H22N8O
Molecular Weight: 624.6 g/mol
| CAS No. | 148832-07-9 |
|---|---|
| Product Name | 1,3-bis(3-deoxyglucopyranose-3-yloxy)-2-propyl-4-benzoylbenzoate |
| Molecular Formula | C23H22N8O |
| Molecular Weight | 624.6 g/mol |
| IUPAC Name | 1,3-bis[[(2R,3S,4R,5R)-2,4,5,6-tetrahydroxy-1-oxohexan-3-yl]oxy]propan-2-yl 4-benzoylbenzoate |
| Standard InChI | InChI=1S/C29H36O15/c30-10-20(34)25(39)27(22(36)12-32)42-14-19(15-43-28(23(37)13-33)26(40)21(35)11-31)44-29(41)18-8-6-17(7-9-18)24(38)16-4-2-1-3-5-16/h1-9,12-13,19-23,25-28,30-31,34-37,39-40H,10-11,14-15H2/t20-,21-,22+,23+,25-,26-,27-,28-/m1/s1 |
| Standard InChIKey | KKWJEBGSYUNAIH-HPLLXZBVSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)OC(CO[C@H]([C@H](C=O)O)[C@@H]([C@@H](CO)O)O)CO[C@H]([C@H](C=O)O)[C@@H]([C@@H](CO)O)O |
| SMILES | C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)OC(COC(C(C=O)O)C(C(CO)O)O)COC(C(C=O)O)C(C(CO)O)O |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)OC(COC(C(C=O)O)C(C(CO)O)O)COC(C(C=O)O)C(C(CO)O)O |
| Synonyms | 1,3-bis(3-deoxyglucopyranose-3-yloxy)-2-propyl-4-benzoylbenzoate B3GL |
| PubChem Compound | 132855 |
| Last Modified | Nov 11 2021 |
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